Cas no 56074-98-7 (Benzaldehyde, 4-methoxy-3-(3-methyl-2-butenyl)-)

Benzaldehyde, 4-methoxy-3-(3-methyl-2-butenyl)- structure
56074-98-7 structure
Product Name:Benzaldehyde, 4-methoxy-3-(3-methyl-2-butenyl)-
CAS No:56074-98-7
MF:C13H16O2
MW:204.264944076538
CID:349902
PubChem ID:10998116
Update Time:2025-04-19

Benzaldehyde, 4-methoxy-3-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-methoxy-3-(3-methyl-2-butenyl)-
    • 4-methoxy-3-(3-methylbut-2-enyl)benzaldehyde
    • DTXSID60451276
    • SCHEMBL3303362
    • 56074-98-7
    • Inchi: 1S/C13H16O2/c1-10(2)4-6-12-8-11(9-14)5-7-13(12)15-3/h4-5,7-9H,6H2,1-3H3
    • InChI Key: ODVPHLHRJAXBDN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=O)=CC=1C/C=C(\C)/C

Computed Properties

  • Exact Mass: 204.11508
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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